[4-(Morpholin-4-yl)phenyl]methanesulfonyl chloride

• Molecular Formula: C11H14ClNO3S
• Molecular Weight: 275.75 g/mol
• IUPAC Name: (4-morpholin-4-ylphenyl)methanesulfonyl chloride
• InChI: InChI=1S/C11H14ClNO3S/c12-17(14,15)9-10-1-3-11(4-2-10)13-5-7-16-8-6-13/h1-4H,5-9H2
• InChI Key: CVIFYSSPWPVOKU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=C(C=C2)CS(=O)(=O)Cl

Description

[4-(Morpholin-4-yl)phenyl]methanesulfonyl chloride (CAS RN: 465514-13-0) is a sulfonyl chloride derivative featuring a morpholine-substituted benzene ring. Its molecular formula is C₁₀H₁₂ClNO₅S₂, with a molecular weight of 325.79 g/mol and a melting point range of 150–152°C . This compound is commercially available in varying quantities (e.g., 1 g, 10 g) at premium pricing (e.g., 1 g for ¥48,500), reflecting its specialized synthetic applications . The morpholine moiety enhances solubility in polar solvents and may contribute to interactions in biological or catalytic systems, making it valuable in medicinal chemistry and organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [4-(Morpholin-4-yl)phenyl]methanesulfonyl chloride typically involves the reaction of 4-(morpholin-4-yl)phenylmethanol with chlorosulfonic acid. The reaction is carried out under controlled conditions to ensure the formation of the desired sulfonyl chloride derivative. The general reaction scheme is as follows:

$$\text{4-(Morpholin-4-yl)phenylmethanol} + \text{Chlorosulfonic acid} \rightarrow \text{[4-(Morpholin-4-yl)phenyl]methanesulfonyl chloride} + \text{HCl} + \text{H}_2\text{O}$$4-(Morpholin-4-yl)phenylmethanol+Chlorosulfonic acid→[4-(Morpholin-4-yl)phenyl]methanesulfonyl chloride+HCl+H2​O

Industrial Production Methods

In an industrial setting, the production of [4-(Morpholin-4-yl)phenyl]methanesulfonyl chloride may involve large-scale synthesis using similar reaction conditions. The process is optimized for yield and purity, often involving purification steps such as recrystallization or distillation to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

[4-(Morpholin-4-yl)phenyl]methanesulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: It can react with nucleophiles to form sulfonamide derivatives.

Hydrolysis: In the presence of water, it can hydrolyze to form the corresponding sulfonic acid.

Reduction: It can be reduced to form the corresponding sulfonyl hydride.

Common Reagents and Conditions

Nucleophiles: Amines, alcohols, and thiols are common nucleophiles used in substitution reactions.

Hydrolysis Conditions: Aqueous solutions or acidic conditions can facilitate hydrolysis.

Reducing Agents: Agents such as lithium aluminum hydride (LiAlH4) can be used for reduction reactions.

Major Products Formed

Sulfonamides: Formed from substitution reactions with amines.

Sulfonic Acids: Formed from hydrolysis.

Sulfonyl Hydrides: Formed from reduction reactions.

Scientific Research Applications

[4-(Morpholin-4-yl)phenyl]methanesulfonyl chloride has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis to introduce sulfonyl chloride groups into molecules.

Biology: Employed in the modification of biomolecules for studying protein interactions and functions.

Medicine: Investigated for its potential use in drug development, particularly in the synthesis of sulfonamide-based drugs.

Industry: Utilized in the production of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of [4-(Morpholin-4-yl)phenyl]methanesulfonyl chloride involves its reactivity as a sulfonyl chloride. It can react with nucleophiles to form covalent bonds, leading to the formation of sulfonamide or sulfonate derivatives. The molecular targets and pathways involved depend on the specific application and the nature of the nucleophile.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Reactivity and Properties

The reactivity and physical properties of sulfonyl chlorides are significantly influenced by substituents on the aromatic ring. Below is a comparative analysis with key analogs:

Table 1: Structural and Physical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent	Melting Point (°C)	Key Features
[4-(Morpholin-4-yl)phenyl]methanesulfonyl chloride	C₁₀H₁₂ClNO₅S₂	325.79	Morpholine	150–152	Polar, bioactive potential
(4-Fluorophenyl)methanesulfonyl chloride	C₇H₆ClFO₂S	208.63	Fluorine	Not reported	Electron-withdrawing, reactive
[4-(Trifluoromethyl)phenyl]methanesulfonyl chloride	C₈H₆ClF₃O₂S	270.65	Trifluoromethyl	Not reported	Strongly electron-withdrawing
(4-Methoxyphenyl)methanesulfonyl chloride	C₈H₉ClO₃S	220.67	Methoxy	Not reported	Electron-donating, less reactive
Biphenyl-4-sulfonyl chloride	C₁₂H₉ClO₂S	252.72	Biphenyl	Not reported	Extended conjugation, hydrophobic

Key Observations :

Substituent Electronic Effects: Morpholine (target compound): The morpholine group is electron-donating due to its nitrogen lone pair, which may moderate the electrophilicity of the sulfonyl chloride compared to electron-withdrawing substituents like trifluoromethyl or fluorine . Fluorine and Trifluoromethyl: These electron-withdrawing groups enhance the electrophilicity of the sulfonyl chloride, increasing reactivity toward nucleophiles (e.g., amines, alcohols) .

Steric and Solubility Considerations :

• The trifluoromethyl group introduces steric bulk, which may hinder reactions at the sulfonyl chloride site .
• The morpholine moiety improves aqueous solubility compared to hydrophobic analogs like biphenyl-4-sulfonyl chloride .

Applications :

• The target compound’s morpholine group is prevalent in pharmaceuticals, suggesting utility in drug discovery (e.g., kinase inhibitors) .
• Fluorine-containing analogs are often used in radiopharmaceuticals or agrochemicals due to their metabolic stability .
• Biphenyl systems are employed in materials science for their planar, rigid structures .

Research Findings and Case Studies

• Biological Activity : Morpholine-containing sulfonyl chlorides have shown promise in targeting enzymes like carbonic anhydrases, where the morpholine nitrogen participates in hydrogen bonding .
• Reactivity in Coupling Reactions : The target compound reacts sluggishly with bulky amines compared to trifluoromethyl analogs, highlighting steric limitations .

Biological Activity

[4-(Morpholin-4-yl)phenyl]methanesulfonyl chloride is a compound that has garnered attention for its diverse biological activities. This article reviews the existing literature on its synthesis, biological properties, and potential therapeutic applications, particularly focusing on its antibacterial, anticancer, and antiviral activities.

Chemical Structure and Synthesis

The compound features a morpholine ring, which is known for enhancing the pharmacological properties of various drug candidates. The presence of the methanesulfonyl chloride moiety contributes to its reactivity and biological activity. Various synthetic pathways have been explored to obtain this compound, emphasizing the importance of optimizing conditions to enhance yield and purity.

Antibacterial Activity

Recent studies have demonstrated that [4-(Morpholin-4-yl)phenyl]methanesulfonyl chloride exhibits significant antibacterial properties against both Gram-positive and Gram-negative bacteria.

• Minimum Inhibitory Concentrations (MICs) :
  • Against Staphylococcus aureus: MIC values as low as 1.4 µM have been reported.
  • Against Escherichia coli and Pseudomonas aeruginosa: Effective at concentrations around 200 nM .

Table 1: Antibacterial Activity of [4-(Morpholin-4-yl)phenyl]methanesulfonyl chloride

Bacterial Strain	MIC (µM)
Staphylococcus aureus	1.4
Escherichia coli	0.2
Pseudomonas aeruginosa	0.2

These findings suggest that the compound could serve as a lead structure for developing new antibacterial agents.

Anticancer Activity

The compound has also shown promising anticancer activity. It has been tested against various cancer cell lines, demonstrating cytotoxic effects that suggest it may inhibit cell proliferation through multiple mechanisms.

• Cell Lines Tested :
  • P388 murine leukemia cell line showed significant sensitivity to the compound.
  • Other cell lines such as HCT116 (colon cancer) and CAPAN-1 (pancreatic cancer) also exhibited growth inhibition with IC50 values in the low micromolar range .

Table 2: Anticancer Activity of [4-(Morpholin-4-yl)phenyl]methanesulfonyl chloride

Cell Line	IC50 (µM)
P388	0.25
HCT116	0.3
CAPAN-1	0.5

Antiviral Activity

Preliminary studies indicate that [4-(Morpholin-4-yl)phenyl]methanesulfonyl chloride may possess antiviral properties, particularly against Herpes simplex virus type I and Poliovirus type I. The mechanism appears to involve inhibition of viral replication, although further detailed studies are required to elucidate the exact pathways involved .

Case Studies

A notable case study involved the synthesis of derivatives of [4-(Morpholin-4-yl)phenyl]methanesulfonyl chloride, which were evaluated for their biological activities. The derivatives displayed enhanced activity compared to the parent compound, particularly in terms of selectivity against cancer cells while minimizing cytotoxicity towards normal cells.

The biological activity of [4-(Morpholin-4-yl)phenyl]methanesulfonyl chloride can be attributed to its ability to interact with specific molecular targets within bacterial and cancer cells. The morpholine moiety is believed to play a crucial role in modulating these interactions, enhancing the overall efficacy of the compound.